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Compound of Interest

Compound Name: Piflufolastat

Cat. No.: B606989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

preparation and execution of a Piflufolastat (as ¹⁸F) Positron Emission Tomography (PET)

scan. Piflufolastat F 18, commercially known as Pylarify®, is a radioactive diagnostic agent

used for PET imaging of prostate-specific membrane antigen (PSMA) positive lesions in men

with prostate cancer.[1][2]

Patient Preparation
Proper patient preparation is crucial for optimal imaging results and to minimize radiation

exposure. Unlike many other PET scans, there are no requirements for fasting.[3]

1.1 Pre-Scan Preparatory Protocol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b606989?utm_src=pdf-interest
https://www.benchchem.com/product/b606989?utm_src=pdf-body
https://www.benchchem.com/product/b606989?utm_src=pdf-body
https://newyorkoncology.com/hubfs/Pylarify%20Brochure%2010-2023.pdf
https://www.mayoclinic.org/drugs-supplements/piflufolastat-f-18-intravenous-route/description/drg-20516701
https://flcancer.com/wp-content/uploads/2025/05/Pylarify-PrepSheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Rationale

Dietary Intake
No fasting required; patients

may eat their regular meals.

Piflufolastat uptake is not

significantly affected by food

intake.

Hydration

Patients should be well-

hydrated. Encourage drinking

water the day before and prior

to the scan.[1][3][4]

Adequate hydration facilitates

the clearance of the

radiotracer from the body,

reducing radiation dose.[1][4]

Medications

Patients should take all their

prescribed medications as

usual unless otherwise

directed by their physician.[3]

To date, no specific

medications have been

identified to interfere with

Piflufolastat uptake.

Attire

Comfortable clothing without

metal zippers, snaps, or

jewelry.[3]

Metal objects can interfere with

the PET/CT scanner and

cause artifacts in the images.

Anxiety

Prescribed anxiety medication

may be brought to the exam.

[3]

To ensure patient comfort and

minimize movement during the

scan.

Experimental Protocols
The following protocols detail the administration of Piflufolastat F 18 and the subsequent

PET/CT imaging acquisition.

2.1 Piflufolastat F 18 Administration

This protocol outlines the steps for the intravenous injection of the radiotracer.
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Step Procedure
Quantitative
Data/Specification

1. Patient Confirmation & IV

Access

Confirm patient identity. Place

a large-bore intravenous (IV)

catheter, typically in an

antecubital vein.[5]

---

2. Dose Calculation &

Preparation

The recommended dose is 333

MBq (9 mCi), with an

acceptable range of 296 MBq

to 370 MBq (8 mCi to 10 mCi).

[6][7][8] Use aseptic technique

and radiation shielding. The

solution should be clear and

colorless.[1][7]

Dose: 333 MBq (9 mCi)

Range: 296-370 MBq (8-10

mCi)

3. Administration

Administer the calculated dose

as a single bolus intravenous

injection.[7][8]

---

4. Post-Injection Flush

Follow the injection with an

intravenous flush of 0.9%

Sodium Chloride Injection,

USP.[1][7]

---

5. Uptake Period

An uptake period of 60 to 90

minutes is required after the

injection.[5][6] The patient

should rest during this time.

Uptake Time: 60-90 minutes

2.2 PET/CT Image Acquisition

This protocol details the procedure for acquiring the PET/CT images.
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Step Procedure
Quantitative
Data/Specification

1. Patient Voiding

Instruct the patient to void

immediately before positioning

on the scanner.[1][5]

---

2. Patient Positioning

Position the patient supine on

the scanner bed with their

arms raised above their head.

[1][5][7]

---

3. CT Scan (for attenuation

correction)

Acquire a low-dose, non-

contrast CT scan.[5]
---

4. PET Scan Acquisition

Image acquisition should begin

60 minutes after the

Piflufolastat injection.[1][5][7]

The scan should cover the

area from the mid-thigh to the

vertex of the skull.[1][5][7]

Start Time: 60 minutes post-

injection Scan Range: Mid-

thigh to skull vertex

5. Scan Duration

The scan duration is typically

12 to 40 minutes, depending

on the number of bed positions

(usually 6 to 8) and the

acquisition time per bed

position (typically 2 to 5

minutes).[1][8]

Scan Duration: 12-40 minutes

Post-Scan Instructions
Following the scan, patients should be advised on post-procedural care.
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Instruction Rationale

Hydration
Continue to drink plenty of fluids to help flush

the remaining radiotracer from the body.[3]

Voiding
Urinate frequently for the first few hours after the

scan.[1][2][9]

Activity
Patients can typically return to normal activities

unless instructed otherwise by their physician.[3]

Contact with Others

Patients should be mindful of close contact with

pregnant women and small children for a period

of 24 hours post-scan due to low-level radiation

emission.[3]

Workflow Diagram
The following diagram illustrates the complete workflow for a patient undergoing a Piflufolastat
PET scan.
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Caption: Workflow for Piflufolastat PET Scan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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